Cas no 646450-29-5 (Phenanthrene, 9-[(4-methylphenyl)sulfonyl]-)
646450-29-5 structure
Product Name:Phenanthrene, 9-[(4-methylphenyl)sulfonyl]-
CAS No:646450-29-5
MF:C21H16O2S
MW:332.415544509888
CID:420898
PubChem ID:4695577
Update Time:2025-04-19
Phenanthrene, 9-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenanthrene, 9-[(4-methylphenyl)sulfonyl]-
- 9-(4-methylphenyl)sulfonylphenanthrene
- DTXSID00405652
- 646450-29-5
- 9-(TOLUENE-4-SULFONYL)-PHENANTHRENE
- AKOS024331706
-
- Inchi: 1S/C21H16O2S/c1-15-10-12-17(13-11-15)24(22,23)21-14-16-6-2-3-7-18(16)19-8-4-5-9-20(19)21/h2-14H,1H3
- InChI Key: MIJBJLNGPGSHDY-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(C1=CC2C=CC=CC=2C2C=CC=CC1=2)(=O)=O
Computed Properties
- Exact Mass: 332.08718
- Monoisotopic Mass: 332.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
Phenanthrene, 9-[(4-methylphenyl)sulfonyl]- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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